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Compound of Interest

Compound Name: Ethyl 4-ethylbenzoate

Cat. No.: B1605955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of Ethyl 4-
ethylbenzoate, a versatile aromatic ester in organic synthesis. This document details its

preparation and various transformations into valuable intermediates for pharmaceuticals, liquid

crystals, and other functional materials.

Ethyl 4-ethylbenzoate serves as a key building block, offering a reactive ester functionality

and a modifiable ethyl group on the benzene ring. Its derivatives have shown potential in

various applications, underscoring the importance of understanding its chemical reactivity.

While its direct role in biological signaling pathways is not extensively documented in current

literature, its utility as a precursor for biologically active molecules is significant.

Physicochemical Properties and Spectroscopic Data
A summary of the key physicochemical properties and spectroscopic data for Ethyl 4-
ethylbenzoate is provided below for easy reference.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1605955?utm_src=pdf-interest
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol

CAS Number 36207-13-3

Appearance Colorless liquid

Boiling Point 243-245 °C

Density 1.01 g/cm³

Solubility Insoluble in water, soluble in organic solvents

¹³C NMR (CDCl₃, ppm)
δ: 166.6, 149.8, 129.8, 127.8, 127.7, 60.7, 29.0,

15.4, 14.3

¹H NMR (CDCl₃, ppm)
δ: 7.95 (d, 2H), 7.25 (d, 2H), 4.35 (q, 2H), 2.70

(q, 2H), 1.38 (t, 3H), 1.25 (t, 3H)

Key Organic Synthesis Reactions and Protocols
Ethyl 4-ethylbenzoate can undergo a variety of transformations at its ester functional group,

providing access to a wide range of derivatives. The following sections detail the experimental

protocols for several key reactions.

Synthesis of Ethyl 4-ethylbenzoate via Fischer-Speier
Esterification
The most common method for the synthesis of Ethyl 4-ethylbenzoate is the Fischer-Speier

esterification of 4-ethylbenzoic acid with ethanol in the presence of an acid catalyst.[2][3]

Reaction Scheme:
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Synthesis of Precursor

Liquid Crystal Assembly

4-Ethylbenzoic Acid

Esterification

Ethyl 4-ethylbenzoate

Further Functionalization (e.g., Oxidation of ethyl group)

Ethyl 4-(1-hydroxyethyl)benzoate

Oxidation

Ethyl 4-acetylbenzoate

Condensation

Chalcone Derivative

Coupling with another mesogenic unit

Final Liquid Crystal Molecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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